5-Oxa-12-azadispiro[3.1.46.34]tridecane;hydrochloride

• IUPAC Name: 5-oxa-12-azadispiro[3.1.46.34]tridecane;hydrochloride
• InChI: InChI=1S/C11H19NO.ClH/c1-2-5-10(4-1)8-12-9-11(13-10)6-3-7-11;/h12H,1-9H2;1H
• InChI Key: QJBZVFXBMUIDSM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CNCC3(O2)CCC3.Cl
• Molecular Formula: C11H20ClNO
• Molecular Weight: 217.73 g/mol

Description

5-Oxa-12-azadispiro[3.1.46.34]tridecane;hydrochloride, also known as AZD-8055, is a potent and selective inhibitor of the mammalian target of rapamycin (mTOR) kinase. It has been extensively studied for its potential as a therapeutic agent in various diseases, including cancer, cardiovascular disease, and neurodegenerative disorders.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of complex spirocyclic compounds often involves innovative methods, including condensation and cyclization reactions, which are pivotal for exploring their applications in drug discovery and materials science. For instance, the efficient synthesis of a compound with cytotoxic activity against tumor cells illustrates the potential of spirocyclic compounds in medicinal chemistry (Makhmudiyarova et al., 2023).
• The structural analysis and characterization of spirocyclic compounds, including X-ray crystallography and spectroscopic techniques, contribute to understanding their conformational variety and stability, which is crucial for their application in designing novel materials and pharmaceuticals (Rowicki et al., 2019).

Biomedical Applications

• Spirocyclic compounds have shown promise in the development of new therapeutic agents due to their unique structural features. For example, their application in synthesizing compounds with high cytotoxic activity against various tumor cell lines highlights their potential in cancer research (Makhmudiyarova et al., 2023).
• The creation of novel anti-inflammatory poly(spiro thiazolidinone)s demonstrates the versatility of spirocyclic structures in designing polymers with potential biomedical applications, including anti-inflammatory properties (Abdel-Rahman et al., 2016).

Material Science and Catalysis

• Spirocyclic compounds are explored for their role in material science, particularly in the synthesis of polymers with unique properties. The development of spirothiazolidinone polymers showcases the application of these compounds in creating materials with specific thermal and morphological characteristics (Abdel-Rahman et al., 2016).